N-(4-methoxyphenyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H14N4O3S/c1-22-13-4-2-12(3-5-13)18-14(21)10-24-16-20-19-15(23-16)11-6-8-17-9-7-11/h2-9H,10H2,1H3,(H,18,21)
• InChI Key: MZCZUVNXPKWRKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

The compound "N-(4-methoxyphenyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide" belongs to a class of substances that have been investigated for their potential biological activities, particularly in the context of cancer research. These substances, including various derivatives of oxadiazole, have been synthesized and characterized to evaluate their cytotoxic effects on different cancer cell lines.

Synthesis Analysis

The synthesis of related compounds involves linear synthesis techniques where different 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1,3,4-oxadiazole-2-thiol have been synthesized. These compounds are characterized using techniques such as LCMS, IR, 1H and 13C spectroscopies, and elemental analysis (Vinayak et al., 2014).

Molecular Structure Analysis

The molecular structure of these compounds, including "N-(4-methoxyphenyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide", is elucidated through various spectroscopic methods. IR, 1H-NMR, 13C-NMR, and mass spectral data are crucial for determining the structures of the synthesized compounds and confirming their successful synthesis (Gul et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For instance, if this compound were a drug, it could interact with a specific protein in the body, altering its function and leading to a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper precautions should be taken when handling this compound, including the use of personal protective equipment and adherence to safe laboratory practices.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use as a pharmaceutical or as a building block in the synthesis of complex organic molecules.